Cas no 2172506-03-3 (3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide)

• Product Name: 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide
• CAS No: 2172506-03-3
• MF: C₁₀H₁₇N₃O₃S
• MW: 259.32528090477
• CID: 5928217
• PubChem ID: 165528577
• Update Time: 2025-06-23

3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide
• [3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-yl]methanesulfonamide
• 2172506-03-3
• EN300-1461420

• Inchi： 1S/C10H17N3O3S/c1-8-9(7-17(11,14)15)6-13(12-8)10-2-4-16-5-3-10/h6,10H,2-5,7H2,1H3,(H2,11,14,15)
• InChI Key： NOXMIYVXSZSCFL-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=NN(C=1)C1CCOCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 259.09906259g/mol
• Monoisotopic Mass: 259.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.6Ų

Additional information on 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide

Introduction to 3-Methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 2172506-03-3)

3-Methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide, with the CAS number 2172506-03-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The unique structural features of 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide make it a promising candidate for further investigation in drug development.

The chemical structure of 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide consists of a pyrazole ring substituted with a methyl group and a morpholine (oxane) moiety, along with a methanesulfonamide functional group. This combination of functional groups imparts specific pharmacological properties that are of interest to researchers. The methanesulfonamide group, in particular, is known for its ability to enhance the solubility and bioavailability of the compound, making it more suitable for in vivo studies.

Recent studies have explored the potential therapeutic applications of 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide. One notable area of research is its anti-inflammatory activity. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in various inflammatory diseases. These findings suggest that 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These results highlight the potential of 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide as a novel anticancer agent.

The pharmacokinetic profile of 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanesulfonamide has also been studied to assess its suitability for clinical development. In animal models, this compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 3-methyl-1-(oxan-4-yl)-1H-pyrazol-4-y-lmethanesulfonamide, several preclinical toxicity studies have been conducted. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This safety profile supports its potential for further clinical evaluation.

In conclusion, 3-methyl-1-(oxan-4-y-l)-1H-pyrazol--ymethanesulfonamide (CAS No. 2172506--) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its anti-inflammatory and antitumor properties, combined with favorable pharmacokinetic and safety profiles, position it as a valuable lead molecule for further research and clinical trials. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.